![molecular formula C5H10N2O3 B6185410 3-[methyl(nitroso)amino]butanoic acid CAS No. 2624139-24-6](/img/no-structure.png)
3-[methyl(nitroso)amino]butanoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-[methyl(nitroso)amino]butanoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Butyric acid", "Methylamine", "Nitrous acid", "Sodium nitrite", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Butyric acid is reacted with methylamine in the presence of sodium hydroxide to form N-methylbutyramide.", "Step 2: N-methylbutyramide is treated with nitrous acid to form N-methyl-N-nitrosobutyramide.", "Step 3: N-methyl-N-nitrosobutyramide is hydrolyzed with hydrochloric acid to form 3-[methyl(nitroso)amino]butanoic acid.", "Step 4: The crude product is extracted with ethyl acetate and washed with sodium bicarbonate and water to remove impurities.", "Step 5: The purified product is obtained by evaporating the solvent and recrystallizing from a suitable solvent such as ethyl acetate or ethanol." ] } | |
CAS RN |
2624139-24-6 |
Product Name |
3-[methyl(nitroso)amino]butanoic acid |
Molecular Formula |
C5H10N2O3 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
